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Compound of Interest

Compound Name: 2-(Furan-2-YL)phenol

Cat. No.: B1339062 Get Quote

Safe Handling and Disposal of 2-(Furan-2-
YL)phenol
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This document provides essential guidance on the safe handling, personal

protective equipment (PPE), and disposal of 2-(Furan-2-YL)phenol, a compound that

combines the chemical properties of both phenol and furan. Adherence to these protocols is

critical to minimize risks and ensure a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment
2-(Furan-2-YL)phenol is classified as harmful and an irritant.[1] It is harmful if swallowed,

causes skin irritation, serious eye irritation, and may cause respiratory irritation.[1] The

Occupational Safety and Health Administration (OSHA) requires employers to determine the

appropriate PPE for each hazard and to train employees on its use.

Recommended Personal Protective Equipment (PPE)
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PPE Category Item Specifications & Use

Eye and Face Protection
Safety Goggles and Face

Shield

ANSI-approved safety goggles

with side shields or chemical

splash goggles must be worn

at all times.[2] A face shield

should be worn over safety

glasses when there is a risk of

splashing.[3]

Hand Protection Chemical-Resistant Gloves

For handling phenol

concentrations >70%, butyl

rubber, Viton, Barrier, and

Silver Shield gloves are

recommended. Neoprene and

polyvinyl alcohol gloves are

suitable for short-term work.[4]

Double-gloving (e.g., nitrile

exam-style gloves underneath

utility-grade neoprene or butyl

gloves) is recommended when

handling concentrated

solutions.[5]

Body Protection Laboratory Coat and Apron

A fully buttoned lab coat is

required.[5] For tasks with a

potential for splashing, a butyl

rubber or neoprene apron

should be worn over the lab

coat.[4][5]

Respiratory Protection Respirator Work should be conducted in a

certified chemical fume hood to

minimize inhalation exposure.

[5][6] If engineering controls

are not sufficient, a respirator

with an appropriate filter (e.g.,

type A-P for organic vapors
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and particulates) may be

necessary.[6]

Foot Protection Closed-Toe Shoes

Closed-toe and closed-heel

shoes are mandatory in the

laboratory.[2]

Operational Plan for Safe Handling
A systematic approach to handling 2-(Furan-2-YL)phenol is essential to prevent exposure and

accidents.

1. Preparation and Engineering Controls:

Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the

planned experiment.

Fume Hood: All handling of 2-(Furan-2-YL)phenol, including weighing, preparing solutions,

and conducting reactions, must be performed in a properly functioning chemical fume hood.

[5][6]

Ventilation: Ensure adequate ventilation in the laboratory.[7]

Emergency Equipment: Confirm the location and accessibility of the nearest safety shower

and eyewash station.[4][5] An ANSI-approved eyewash station must be accessible within 10

seconds.[5]

2. Handling Procedures:

Avoid Contact: Prevent all contact with skin and eyes.[6]

Personal Hygiene: Wash hands thoroughly with soap and water after handling the chemical,

before breaks, and at the end of the workday.[2] Do not eat, drink, or smoke in the laboratory.

[1]

Weighing: Weigh the solid compound in the fume hood.
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Solution Preparation: When preparing solutions, add the solid 2-(Furan-2-YL)phenol to the

solvent slowly.

Heating: Avoid heating the compound in a closed system, as this can lead to a dangerous

buildup of pressure.[8]

Storage: Store 2-(Furan-2-YL)phenol in a cool, dry, and well-ventilated area, away from

incompatible materials such as oxidizing agents and strong acids or bases.[9][10] Keep

containers tightly closed.

3. Spill Management:

Small Spills: For small liquid spills, absorb the material using paper towels or a commercial

absorbent like vermiculite.[6] For solid spills, do not dry sweep.[10] Carefully collect the

material and place it in a sealed container for disposal.

Large Spills: In the event of a large spill, evacuate the area and contact the appropriate

emergency response team.

Decontamination: After a spill, decontaminate the area according to established laboratory

procedures. For light contamination, flush with plenty of water and wash with soap or

detergent.[11]

Disposal Plan
Proper disposal of 2-(Furan-2-YL)phenol and its contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Collection:

All solutions and solid materials containing 2-(Furan-2-YL)phenol must be collected as

hazardous chemical waste.[5]

Do not mix this waste with other waste streams unless specifically instructed to do so by

your institution's environmental health and safety department.

2. Waste Labeling and Storage:
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Label waste containers clearly with the full chemical name and associated hazards.

Store waste containers in a designated, well-ventilated secondary containment area.

3. Disposal Procedure:

Dispose of the hazardous waste through your institution's designated hazardous waste

disposal program.

Observe all federal, state, and local regulations when disposing of this substance.[12]

Experimental Workflow for Safe Handling
The following diagram illustrates the standard workflow for safely handling 2-(Furan-2-
YL)phenol in a laboratory setting.
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Caption: Workflow for handling 2-(Furan-2-YL)phenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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